N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C15H15FN2O2/c1-3-18(13-6-4-12(16)5-7-13)15(20)11-8-9-17(2)14(19)10-11/h4-10H,3H2,1-2H3
• InChI Key: AAUSGHLAZQSQBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)C2=CC(=O)N(C=C2)C
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol

Description

N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide, also known as EFMC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFMC belongs to the class of pyridinecarboxamide derivatives and is synthesized through a multistep process.

Mechanism of Action

N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide exerts its pharmacological effects by inhibiting various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. It also inhibits the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It exhibits anti-inflammatory, antioxidant, and anti-tumor properties. This compound has been shown to reduce oxidative stress and inflammation in the brain, which can lead to neuroprotection. It also inhibits angiogenesis, which is a process involved in the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize, and its pharmacological effects can be easily studied in vitro and in vivo. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide has great potential for further research and development. Some future directions for this compound include the development of more potent analogs, the exploration of its therapeutic potential in other diseases, and the investigation of its pharmacokinetics and toxicity in vivo. Additionally, the use of this compound as a molecular probe for the study of HDACs and PKC could provide valuable insights into the regulation of gene expression and cell signaling pathways.

Synthesis Methods

The synthesis of N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide involves several steps, including the reaction between 4-fluoroaniline and ethyl chloroformate to produce 4-fluorophenyl carbamate. This intermediate is then reacted with methyl-2-pyridinecarboxylate to form this compound. The yield of this compound is dependent on the reaction conditions such as temperature, reaction time, and solvent used.

Scientific Research Applications

N-ethyl-N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain.